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Compound of Interest

Compound Name: Neurokinin B TFA

Cat. No.: B15607665 Get Quote

Introduction

Neurokinin B (NKB), a member of the tachykinin peptide family, plays a crucial role in various

physiological processes, particularly in the neuroendocrine regulation of reproduction. Encoded

by the TAC3 gene, NKB is co-expressed with kisspeptin and dynorphin in the arcuate nucleus

of the hypothalamus, forming the KNDy neuronal system that governs the pulsatile release of

Gonadotropin-Releasing Hormone (GnRH). Given its significance in reproductive health and

potential involvement in conditions like polycystic ovary syndrome (PCOS) and pre-eclampsia,

accurate quantification of NKB in biological fluids is of high interest to researchers and drug

development professionals. This document provides a detailed protocol for the quantitative

measurement of Neurokinin B in human plasma samples using a competitive Enzyme-Linked

Immunosorbent Assay (ELISA).

Principle of the Assay

This assay employs the competitive inhibition enzyme immunoassay technique. The microplate

is pre-coated with an antibody specific to NKB. During the assay, NKB present in the plasma

sample competes with a fixed amount of biotin-labeled NKB for the binding sites on the pre-

coated antibody. After a washing step to remove unbound substances, a streptavidin-

horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated NKB

captured by the antibody. Following another wash, a TMB substrate solution is added. The

resulting color development is inversely proportional to the amount of NKB in the sample. The

reaction is terminated by the addition of a stop solution, and the absorbance is measured at
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450 nm. The concentration of NKB in the samples is determined by comparing their optical

density (OD) with a standard curve.

Performance Characteristics of Commercial NKB
ELISA Kits
Quantitative data from various commercially available Neurokinin B ELISA kits are summarized

below. These values provide a benchmark for assay performance.

Parameter Typical Value Source

Assay Type Competitive ELISA

Sample Type
Serum, Plasma, Cell Culture

Supernatant

Required Sample Volume 50 µL per well

Detection Range 0.1 - 1,000 pg/mL

15.625 - 1000 pg/mL

Sensitivity 3.7 pg/mL

9.375 pg

To cite this document: BenchChem. [Application Note: Detection of Neurokinin B in Human
Plasma using Competitive ELISA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607665#elisa-protocol-for-detecting-neurokinin-b-
in-plasma-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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